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Abstract
This technical guide provides a comprehensive overview of the anticipated physical and

chemical characteristics of deuterated prometon. While specific experimental data for

deuterated prometon is not extensively available in public literature, this document extrapolates

its properties based on the known characteristics of prometon and the well-established

principles of kinetic isotope effects. This guide is intended to serve as a valuable resource for

researchers, scientists, and professionals in drug development by detailing expected

physicochemical properties, outlining relevant experimental protocols, and illustrating key

conceptual frameworks through diagrams. The inclusion of deuterated analogs of active

pharmaceutical ingredients can offer significant advantages in drug metabolism and

pharmacokinetic studies.[1][2][3][4][5]

Introduction to Deuterated Compounds
Deuterium (²H or D) is a stable, non-radioactive isotope of hydrogen, containing one proton and

one neutron in its nucleus.[1] The replacement of hydrogen with deuterium in a molecule, a

process known as deuteration or isotopic substitution, can lead to subtle yet significant

changes in the compound's physicochemical properties.[6] This is primarily due to the stronger

carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond, which can alter

reaction rates and metabolic pathways—a phenomenon known as the kinetic isotope effect.[3]

[4][7] Consequently, deuterated compounds are invaluable tools in pharmaceutical research for
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enhancing metabolic stability, modifying pharmacokinetic profiles, and serving as internal

standards in analytical studies.[1][2][8][9][10][11]

Prometon, a non-selective triazine herbicide, functions by inhibiting photosynthesis.[12][13] Its

deuteration is of interest for metabolic studies, environmental fate analysis, and as a potential

internal standard for quantitative assays.

Predicted Physical and Chemical Properties of
Deuterated Prometon
The physical and chemical properties of deuterated prometon are expected to be very similar

to those of its non-deuterated counterpart.[9][10] However, some subtle differences are

anticipated due to the increased mass and stronger C-D bond. The following tables summarize

the known properties of prometon and the predicted properties of its deuterated analog.

Table 1: General and Physicochemical Properties
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Property
Prometon (CAS:
1610-18-0)

Deuterated
Prometon
(Predicted)

Reference

Molecular Formula C₁₀H₁₉N₅O

C₁₀H₁₉₋ₓDₓN₅O

(where x is the

number of deuterium

atoms)

[12]

Molecular Weight 225.29 g/mol

Slightly higher than

225.29 g/mol ,

depending on the

degree of deuteration

[12]

Appearance
White crystalline

powder/solid

White crystalline

powder/solid
[13][14]

Melting Point 118-121 °C
Expected to be very

similar to prometon
[14]

Boiling Point 366.8 °C (estimated)
Expected to be very

similar to prometon
[14]

Water Solubility 0.75 g/L
Expected to be very

similar to prometon
[14]

pKa
4.36 ± 0.41

(Predicted)

Expected to be very

similar to prometon
[14]

LogP 2.9 (XLogP3-AA)
Expected to be very

similar to prometon
[12]

Table 2: Stability and Reactivity
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Property Prometon
Deuterated
Prometon
(Predicted)

Reference

Stability

Stable under neutral,

slightly acidic, or

slightly alkaline

conditions at 20 °C.

Decomposed by UV

irradiation.

Expected to have

similar or slightly

enhanced stability due

to the stronger C-D

bonds.

[12]

Hydrolysis

Hydrolyzed by strong

acids or alkalis upon

warming.

Rate of hydrolysis

may be slightly slower

due to the kinetic

isotope effect.

[12]

Incompatibilities
Incompatible with

strong oxidizers.

Incompatible with

strong oxidizers.
[14][15]

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of deuterated prometon are not

readily available. However, established methodologies for the synthesis and analysis of

deuterated compounds can be adapted.

Synthesis of Deuterated Prometon
The synthesis of deuterated prometon would likely follow the general synthesis of prometon,

but with the introduction of deuterated reagents at appropriate steps.[13] One common method

for deuteration is through hydrogen isotope exchange.[2]

General Protocol for Deuteration via Hydrogen-Deuterium Exchange:

Starting Material: Non-deuterated prometon.

Deuterium Source: A suitable deuterium source, such as deuterated water (D₂O) or a

deuterated solvent, is used.[16]
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Catalyst: A catalyst, often a transition metal, may be required to facilitate the exchange of

hydrogen for deuterium atoms at specific positions.

Reaction Conditions: The reaction is carried out under controlled temperature and pressure

to achieve the desired level of deuteration.

Purification: The deuterated product is purified using standard techniques such as column

chromatography or crystallization.

Characterization: The final product is characterized by mass spectrometry and NMR

spectroscopy to confirm its identity and determine the extent and location of deuterium

incorporation.[8]

Analytical Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: A decrease in the intensity of proton signals at specific chemical shifts will indicate

the positions of deuterium substitution.[17] The addition of a small amount of D₂O can be

used to identify exchangeable protons, such as those on amine groups, which will disappear

from the spectrum.[18][19]

²H (Deuterium) NMR: This technique directly detects the deuterium nuclei, providing a

spectrum that confirms the presence and chemical environment of the deuterium atoms.[17]

[20] It is a powerful tool for determining the success of the deuteration reaction.[21]

¹³C NMR: While less common for this purpose, it can show subtle changes in the chemical

shifts of carbons bonded to deuterium.

Mass Spectrometry (MS):

High-Resolution Mass Spectrometry (HRMS): HRMS is used to determine the exact mass of

the deuterated prometon, which will be higher than that of the non-deuterated compound,

confirming the incorporation of deuterium.[8]

Tandem Mass Spectrometry (MS/MS): Fragmentation analysis can help to locate the position

of the deuterium atoms within the molecule.
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Hydrogen-Deuterium Exchange Mass Spectrometry (HDX-MS): This technique can be used

to study protein-ligand interactions and conformational dynamics by monitoring the rate of

deuterium exchange on the protein backbone in the presence and absence of deuterated

prometon.[22][23][24][25][26]

Chromatography:

Reversed-Phase Liquid Chromatography (RPLC): Deuterated compounds often elute slightly

earlier than their non-deuterated counterparts in RPLC due to subtle differences in van der

Waals interactions.[6]

Gas Chromatography (GC): Similar to RPLC, a slight shift in retention time may be

observed.

Visualizations
Conceptual Synthesis Workflow for Deuterated
Prometon
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Conceptual Synthesis Workflow for Deuterated Prometon
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Click to download full resolution via product page

Caption: A conceptual workflow for the synthesis of deuterated prometon.

Analytical Workflow for Characterization
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Analytical Workflow for Deuterated Prometon Characterization

Deuterated Prometon Sample
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Data Integration and
Structural Confirmation

Click to download full resolution via product page

Caption: A typical analytical workflow for the characterization of deuterated prometon.

Prometon's Mechanism of Action: Inhibition of
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Prometon's Mechanism of Action: Photosystem II Inhibition

Light Energy
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Caption: Prometon inhibits photosynthesis by blocking electron transport in Photosystem II.
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Deuterated prometon can serve several critical functions in scientific research and drug

development:

Metabolic Stability Studies: By comparing the metabolic rate of deuterated prometon to its

non-deuterated form, researchers can identify the sites of metabolism and quantify the

impact of deuteration on metabolic stability.[8]

Internal Standard for Quantitative Analysis: Due to its similar physicochemical properties and

distinct mass, deuterated prometon is an ideal internal standard for mass spectrometry-

based quantification of prometon in various matrices.[8][9]

Environmental Fate and Toxicology Studies: Deuterated prometon can be used as a tracer to

study its degradation pathways and persistence in soil and water systems.[14][15]

Elucidation of Reaction Mechanisms: The kinetic isotope effect can be leveraged to study the

mechanisms of chemical and enzymatic reactions involving prometon.[1]

Conclusion
While specific experimental data on the physical and chemical characteristics of deuterated

prometon are sparse, a comprehensive understanding can be inferred from the known

properties of prometon and the established principles of isotopic labeling. This guide provides a

foundational understanding for researchers, outlining the expected properties, adaptable

experimental protocols, and key applications. The use of deuterated prometon holds significant

potential for advancing research in areas such as environmental science, toxicology, and

analytical chemistry. Further empirical investigation is warranted to precisely quantify the

physicochemical properties of deuterated prometon and to fully explore its utility in various

scientific disciplines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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